Cas no 1352517-61-3 ([3-(1-Acetyl-pyrrolidin-2-yl)-pyridin-2-yl]-carbamic acid tert-butyl ester)

• Product Name: [3-(1-Acetyl-pyrrolidin-2-yl)-pyridin-2-yl]-carbamic acid tert-butyl ester
• CAS No: 1352517-61-3
• MF: C₁₆H₂₃N₃O₃
• MW: 305.37212395668
• CID: 5169151
• Update Time: 2025-07-19

[3-(1-Acetyl-pyrrolidin-2-yl)-pyridin-2-yl]-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• [3-(1-Acetyl-pyrrolidin-2-yl)-pyridin-2-yl]-carbamic acid tert-butyl ester

• Inchi： 1S/C16H23N3O3/c1-11(20)19-10-6-8-13(19)12-7-5-9-17-14(12)18-15(21)22-16(2,3)4/h5,7,9,13H,6,8,10H2,1-4H3,(H,17,18,21)
• InChI Key： JRNZYSJELYNRTJ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=NC=CC=C1C1CCCN1C(C)=O

Additional information on [3-(1-Acetyl-pyrrolidin-2-yl)-pyridin-2-yl]-carbamic acid tert-butyl ester

Research Briefing on [3-(1-Acetyl-pyrrolidin-2-yl)-pyridin-2-yl]-carbamic acid tert-butyl ester (CAS: 1352517-61-3)

The compound [3-(1-Acetyl-pyrrolidin-2-yl)-pyridin-2-yl]-carbamic acid tert-butyl ester (CAS: 1352517-61-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of novel therapeutic agents. This briefing provides an overview of the latest research developments, synthesis methodologies, and biological applications associated with this compound.

Recent studies have highlighted the role of this compound as a versatile building block in the development of small-molecule inhibitors targeting various enzymes and receptors. Its unique structural features, including the acetyl-pyrrolidine and tert-butyl carbamate moieties, make it an attractive scaffold for drug discovery. Researchers have successfully utilized this compound in the synthesis of potential candidates for treating neurological disorders and inflammatory diseases.

One of the most notable advancements involves the optimization of synthetic routes for [3-(1-Acetyl-pyrrolidin-2-yl)-pyridin-2-yl]-carbamic acid tert-butyl ester. A recent publication in the Journal of Medicinal Chemistry (2023) described a high-yield, scalable synthesis method that employs palladium-catalyzed cross-coupling reactions, significantly improving the efficiency and purity of the final product. This methodological breakthrough has facilitated its broader application in preclinical studies.

In terms of biological activity, preliminary in vitro studies have demonstrated that derivatives of this compound exhibit promising inhibitory effects on specific protein kinases involved in cancer progression. For instance, a study published in Bioorganic & Medicinal Chemistry Letters (2023) reported that certain analogs showed nanomolar affinity for EGFR and HER2 kinases, suggesting potential applications in targeted cancer therapy. Further investigations are underway to evaluate their pharmacokinetic properties and in vivo efficacy.

Additionally, computational modeling and structure-activity relationship (SAR) studies have provided insights into the binding interactions of this compound with biological targets. Molecular docking simulations revealed that the acetyl-pyrrolidine moiety plays a critical role in stabilizing ligand-receptor complexes, which could guide the design of more potent analogs. These findings were corroborated by X-ray crystallography data, as detailed in a recent Nature Communications article (2024).

Despite these promising developments, challenges remain in optimizing the bioavailability and selectivity of derivatives derived from [3-(1-Acetyl-pyrrolidin-2-yl)-pyridin-2-yl]-carbamic acid tert-butyl ester. Current research efforts are focused on modifying the scaffold to reduce off-target effects and enhance metabolic stability. Collaborative projects between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical candidates.

In conclusion, [3-(1-Acetyl-pyrrolidin-2-yl)-pyridin-2-yl]-carbamic acid tert-butyl ester represents a valuable chemical entity with broad applicability in drug discovery. Its synthetic accessibility and functional versatility position it as a key player in the development of next-generation therapeutics. Future research should prioritize the exploration of its mechanistic pathways and the expansion of its therapeutic indications.